2-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C22H26FN3O2
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2-fluoro-N-[4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H26FN3O2/c1-16(2)15-21(27)26-13-11-25(12-14-26)18-9-7-17(8-10-18)24-22(28)19-5-3-4-6-20(19)23/h3-10,16H,11-15H2,1-2H3,(H,24,28)
• InChI Key: MREWDPWPFIWSAC-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as ML-10, and it has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ML-10 involves its binding to phosphatidylserine. This binding triggers a series of events that ultimately lead to apoptosis in cells. ML-10 has also been shown to inhibit the activity of the anti-apoptotic protein Bcl-2, which further promotes apoptosis in cells.
Biochemical and Physiological Effects:
ML-10 has a variety of biochemical and physiological effects. As mentioned earlier, this compound induces apoptosis in cells. In addition to this, ML-10 has been shown to inhibit the activity of the anti-apoptotic protein Bcl-2, which is often overexpressed in cancer cells. ML-10 has also been shown to induce autophagy, which is a process by which cells degrade and recycle their own components.

Advantages and Limitations for Lab Experiments

One of the main advantages of ML-10 is its ability to selectively bind to phosphatidylserine on apoptotic cells. This allows for the visualization of apoptotic cells using fluorescence microscopy. Additionally, ML-10 has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
However, there are also some limitations to the use of ML-10 in lab experiments. For example, ML-10 has a relatively short half-life, which can limit its effectiveness in some experiments. Additionally, ML-10 can be toxic to cells at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research on ML-10. One potential direction is the development of more stable analogs of ML-10 that have a longer half-life. Another potential direction is the exploration of the use of ML-10 in combination with other cancer therapies, such as chemotherapy or radiation therapy. Finally, there is also potential for the use of ML-10 in the development of new diagnostic tools for cancer.

Synthesis Methods

The synthesis method of ML-10 involves several steps. The first step is the synthesis of 4-(3-methylbutanoyl)-1-piperazine, which is then coupled with 4-fluoro-3-nitrobenzoic acid to form 2-fluoro-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide. This compound can be purified using various chromatographic techniques, such as HPLC or flash chromatography.

Scientific Research Applications

ML-10 has been extensively studied for its potential applications in scientific research. One of the main applications of ML-10 is its use as a fluorescent probe for imaging apoptotic cells. This compound binds to phosphatidylserine, which is exposed on the outer surface of apoptotic cells. This allows for the visualization of apoptotic cells using fluorescence microscopy.
In addition to its use as a fluorescent probe, ML-10 has also been studied for its potential applications in cancer research. This compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.